Cas no 1804263-96-4 (5-Difluoromethyl-6-methoxy-1H-benzimidazole)

• Product Name: 5-Difluoromethyl-6-methoxy-1H-benzimidazole
• CAS No: 1804263-96-4
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4825921
• Update Time: 2025-06-10

5-Difluoromethyl-6-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-6-methoxy-1H-benzimidazole

• Inchi： 1S/C9H8F2N2O/c1-14-8-3-7-6(12-4-13-7)2-5(8)9(10)11/h2-4,9H,1H3,(H,12,13)
• InChI Key： BNILCAIYHVORII-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC2=C(C=1)NC=N2)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9

Additional information on 5-Difluoromethyl-6-methoxy-1H-benzimidazole

Recent Advances in the Study of 5-Difluoromethyl-6-methoxy-1H-benzimidazole (CAS: 1804263-96-4)

The compound 5-Difluoromethyl-6-methoxy-1H-benzimidazole (CAS: 1804263-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzimidazole core with difluoromethyl and methoxy substituents, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique chemical properties to target specific biological pathways.

One of the key areas of investigation has been the compound's role as an inhibitor of certain enzymes involved in microbial metabolism. Researchers have synthesized derivatives of 5-Difluoromethyl-6-methoxy-1H-benzimidazole to evaluate their efficacy against resistant strains of bacteria and fungi. Preliminary results indicate that these derivatives exhibit potent inhibitory effects, with minimal cytotoxicity to mammalian cells, making them attractive candidates for further development as antimicrobial agents.

In addition to its antimicrobial potential, recent studies have also focused on the compound's application in cancer research. The benzimidazole core is known to interact with DNA and various proteins, which has led to investigations into its ability to modulate cell cycle progression and induce apoptosis in cancer cells. Early-stage in vitro studies have shown that 5-Difluoromethyl-6-methoxy-1H-benzimidazole derivatives can selectively target cancer cells, offering a potential avenue for the development of novel chemotherapeutic agents.

The synthesis and optimization of 5-Difluoromethyl-6-methoxy-1H-benzimidazole derivatives have been a focal point of recent research. Advanced techniques such as microwave-assisted synthesis and computational modeling have been employed to improve yield and purity while reducing reaction times. These methodological advancements have facilitated the rapid generation of diverse derivatives, enabling high-throughput screening for biological activity.

Despite these promising developments, challenges remain in the clinical translation of 5-Difluoromethyl-6-methoxy-1H-benzimidazole-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities underscore its potential as a valuable tool in drug discovery and development.

In conclusion, 5-Difluoromethyl-6-methoxy-1H-benzimidazole (CAS: 1804263-96-4) represents a compelling area of research in chemical biology and pharmaceuticals. Its dual applications in antimicrobial and anticancer research, coupled with advancements in synthetic methodologies, highlight its significance in the field. Future studies should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.